Cas no 2387017-19-6 (5-(methylthio)-2-phenoxypyridine)

• Product Name: 5-(methylthio)-2-phenoxypyridine
• CAS No: 2387017-19-6
• MF: C₁₂H₁₁NOS
• MW: 217.286841630936
• CID: 6781019
• Update Time: 2026-03-12

5-(methylthio)-2-phenoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(methylthio)-2-phenoxypyridine
• Pyridine, 5-(methylthio)-2-phenoxy-

• Inchi： 1S/C12H11NOS/c1-15-11-7-8-12(13-9-11)14-10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： KTYRCJZJVKZEPN-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2)=NC=C(SC)C=C1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 342.2±27.0 °C(Predicted)
• pka: 1.79±0.22(Predicted)

Additional information on 5-(methylthio)-2-phenoxypyridine

Introduction to 5-(methylthio)-2-phenoxypyridine (CAS No. 2387017-19-6)

5-(methylthio)-2-phenoxypyridine, identified by its CAS number 2387017-19-6, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a pyridine core linked to a phenoxyl group and a methylthio substituent, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry.

The compound's structure, characterized by the presence of a methylthio group (-SCH₃) at the 5-position of the pyridine ring and a phenoxyl group (-O-C₆H₄-) at the 2-position, makes it an intriguing candidate for further investigation. The combination of these functional groups imparts unique electronic and steric properties, which can be exploited in the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The 5-(methylthio)-2-phenoxypyridine molecule has been studied for its possible role in modulating various biological pathways. Specifically, its interaction with enzymes and receptors has been investigated as a basis for developing treatments against neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for drug discovery. The pyridine ring is a common motif in many bioactive molecules, and modifications at specific positions can significantly alter its pharmacological profile. The methylthio group, in particular, has been shown to enhance binding affinity and selectivity, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the compound's potential in addressing neurological disorders. Researchers have observed that derivatives of 5-(methylthio)-2-phenoxypyridine can interact with neurotransmitter receptors, potentially leading to the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly promising given the increasing prevalence of neurodegenerative diseases worldwide.

The phenoxyl group in the molecule also contributes to its pharmacological versatility. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, which can be beneficial in treating chronic diseases. By incorporating this group into the pyridine framework, researchers aim to develop molecules that can simultaneously target multiple disease pathways.

In addition to its therapeutic applications, 5-(methylthio)-2-phenoxypyridine has shown promise in agricultural research. Its structural features make it a suitable candidate for developing new pesticides and herbicides. These compounds can help improve crop yields while minimizing environmental impact, addressing one of the key challenges facing modern agriculture.

The synthesis of 5-(methylthio)-2-phenoxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

Evaluation of the compound's safety profile is another critical aspect of its development. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe dosage levels. These studies are essential for ensuring that any future therapeutic applications are both effective and safe for human use.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 5-(methylthio)-2-phenoxypyridine. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological targets, saving time and resources compared to traditional trial-and-error approaches. This approach has already led to several breakthroughs in developing new drugs.

The future prospects for 5-(methylthio)-2-phenoxypyridine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical trials and eventually bringing new treatments to market. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing global health challenges.